2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide

• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol
• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C19H29N3O/c1-15(20)19(23)22(18-9-10-18)14-17-8-5-11-21(13-17)12-16-6-3-2-4-7-16/h2-4,6-7,15,17-18H,5,8-14,20H2,1H3
• InChI Key: YFZYTIWAWVVOQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(CC1CCCN(C1)CC2=CC=CC=C2)C3CC3)N

Description

2-Amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide (CAS 1216635-36-7) is a synthetic small molecule featuring a propanamide backbone substituted with an amino group, a cyclopropyl moiety, and a benzylpiperidinylmethyl group. Its stereospecific (S)-enantiomer is recognized under synonyms such as AM95463 and KB-04241 . The compound’s structure combines a piperidine ring—a common motif in central nervous system (CNS)-targeting drugs—with a cyclopropyl group, which may enhance metabolic stability and receptor selectivity. Sigma receptors, particularly σ-1 and σ-2 subtypes, are overexpressed in diverse tumor cells and modulate critical pathways such as ion channel regulation and G-protein-coupled signaling .

Biological Activity

Overview

2-Amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound features a complex structure characterized by a benzylpiperidine moiety and a cyclopropyl group, which are known to influence its interaction with biological targets.

• IUPAC Name : 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide
• Molecular Formula : C_{17}H_{25}N_{3}O
• Molecular Weight : 287.407 g/mol
• CAS Number : 1353966-25-2

The mechanism of action for 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide is primarily linked to its interaction with specific receptors and enzymes within cellular signaling pathways. Preliminary studies suggest that this compound may modulate neurotransmitter systems, although the exact targets remain under investigation.

Pharmacological Effects

Research indicates that compounds featuring the benzylpiperidine structure, including 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide, exhibit significant activity against various biological targets:

• CCR3 Receptor Antagonism : Studies have shown that related benzylpiperidine derivatives can act as potent antagonists for chemokine receptors, particularly CCR3, which plays a role in inflammatory responses. This antagonism has implications for treating conditions such as asthma and allergic reactions .
• Antiviral Activity : The compound has been evaluated for its potential antiviral properties. Research on related piperidine derivatives indicates moderate antiviral activity against viruses such as HIV and Coxsackievirus B .
• Neuropharmacology : Given its structural characteristics, there is ongoing exploration into its effects on neurotransmitter systems, particularly in relation to mood disorders and neurodegenerative diseases .

Case Studies and Research Findings

A variety of studies have investigated the biological activity of compounds similar to 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide:

Study	Findings
Study on CCR3 Antagonism	Identified the importance of the N-(alkyl)benzylpiperidine pharmacophore for selective CCR3 antagonists, enhancing binding potency from micromolar to low nanomolar ranges.
Antiviral Screening	Evaluated various piperidine derivatives against HIV and other viruses, demonstrating moderate protective effects against CVB-2 and HSV-1 with specific derivatives showing effective cytotoxicity profiles.
	Investigated the compound's potential interactions with neurotransmitter systems, suggesting possible therapeutic applications in neuropharmacology.

Scientific Research Applications

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide is a synthetic compound being explored for its potential biological activities, especially in pharmacology and medicinal chemistry. It features a complex structure including a benzylpiperidine and a cyclopropyl group, which influence its interaction with biological targets.

Overview

2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide is a research compound with a molecular formula of C19H29N3O and a molecular weight of 315.5 g/mol. It is usually available with 95% purity. Information on this compound, including pricing and delivery, can be obtained by contacting .

Pharmacological effects

Research indicates that compounds featuring the benzylpiperidine structure, including 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide, exhibit activity against various biological targets:

• CCR3 Receptor Antagonism Studies have shown that benzylpiperidine derivatives can act as potent antagonists for chemokine receptors, particularly CCR3, which plays a role in inflammatory responses. This antagonism has implications for treating conditions such as asthma and allergic reactions.
• Antiviral Activity The compound has been evaluated for its potential antiviral properties. Research on related piperidine derivatives indicates moderate antiviral activity against viruses such as HIV and Coxsackievirus B.
• Neuropharmacology Given its structural characteristics, there is ongoing exploration into its effects on neurotransmitter systems, particularly in relation to mood disorders and neurodegenerative diseases.

Case studies and research findings

A variety of studies have investigated the biological activity of compounds similar to 2-amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide:

Study	Findings
Study on CCR3 Antagonism	Identified the importance of the N-(alkyl)benzylpiperidine pharmacophore for selective CCR3 antagonists, enhancing binding potency from micromolar to low nanomolar ranges.
Antiviral Screening	Evaluated various piperidine derivatives against HIV and other viruses, demonstrating moderate protective effects against CVB-2 and HSV-1 with specific derivatives showing effective cytotoxicity profiles.
Neurotransmitter Interactions	Investigated the compound's potential interactions with neurotransmitter systems, suggesting possible therapeutic applications in neuropharmacology.

Comparison with Similar Compounds

Table 1: Comparison of Structural Features and Receptor Affinity

Compound Name	Key Structural Features	σ-1 Affinity (Kd)	σ-2 Affinity (Kd)	Bmax (fmol/mg protein)	Therapeutic Potential
2-Amino-N-[(1-benzylpiperidin-3-yl)methyl]-N-cyclopropylpropanamide	Benzylpiperidinylmethyl, cyclopropyl	Not reported	Not reported	Not reported	Hypothesized: Oncology, CNS
(S)-2-(Butylamino)-N-(3-cycloheptylpropyl)-3-(1H-indol-3-yl)propanamide (8)	Indol-3-yl, cycloheptylpropyl	Not tested	Not tested	Not tested	Probable neuromodulation
Haloperidol	Butyrophenone backbone	2–10 nM	20–100 nM	491–7324	Antipsychotic, σ antagonist
(+)-Pentazocine	Benzomorphan scaffold	0.67–7 nM (high-affinity sites)	Low affinity	25–5431	σ-1 agonist, analgesic
[3H]DTG (1,3-di-o-tolylguanidine)	Guanidine derivative	Low affinity	20–101 nM	491–7324	σ-2 selective ligand

Key Differences and Implications

Structural Modifications and Receptor Interactions

• Benzylpiperidinyl vs. Indol-3-yl Groups: The benzylpiperidinyl group in the target compound may enhance σ-1 receptor interactions, as piperidine derivatives are known to bind σ sites . In contrast, the indol-3-yl group in Compound 8 () could favor serotonin or NMDA receptor modulation, given indole’s prevalence in neurotransmitters.
• Cyclopropyl vs. Cycloheptyl Chains : The cyclopropyl substituent in the target compound likely improves metabolic stability compared to bulkier cycloheptyl groups, which may reduce membrane permeability .

Sigma Receptor Selectivity

• σ-1 vs. σ-2 Affinity: Haloperidol and (+)-pentazocine exhibit nanomolar affinity for σ-1 receptors, while [3H]DTG is σ-2 selective .
• Tumor-Specific Binding: highlights that σ receptor density in tumors (e.g., renal carcinoma) is ≥2-fold higher than in nonmalignant tissues. Structural analogs with high σ-1/σ-2 affinity could exploit this for targeted therapy or imaging.

Functional Heterogeneity

• Receptor Subtypes and Cell Lines : The heterogeneity of σ receptors is evident in rodent vs. human cell lines. For example, human cell lines show 4–7-fold lower haloperidol affinity than rodent lines . This implies species-specific differences in the target compound’s efficacy, necessitating human-derived models for preclinical testing.